1,2-Dichloro-4-(ethylsulfanyl)benzene

• CAS No.: 101079-91-8
• Molecular Formula: C8H8Cl2S
• Molecular Weight: 207.12
• IUPAC Name: 1,2-dichloro-4-ethylsulfanylbenzene
• InChI: InChI=1S/C8H8Cl2S/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5H,2H2,1H3
• InChI Key: MWCIQWVMHHRTPT-UHFFFAOYSA-N
• SMILES: CCSC1=CC(=C(C=C1)Cl)Cl

Description

1,2-Dichloro-4-(ethylsulfanyl)benzene is a chlorinated aromatic compound featuring two chlorine atoms at the 1- and 2-positions of the benzene ring and an ethylsulfanyl (-S-CH₂CH₃) substituent at the 4-position.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects and Reactivity

Key Compounds:

Compound Name	Substituent (Position 4)	Molecular Formula	Molecular Weight (g/mol)	logP	Synthesis Yield
1,2-Dichloro-4-(ethylsulfanyl)benzene	-S-CH₂CH₃	C₈H₈Cl₂S	207.12*	~2.5†	Not Reported
1,2-Dichloro-4-(methylsulfonyl)benzene	-SO₂-CH₃	C₇H₆Cl₂O₂S	225.08	1.85	Not Reported
1,2-Dichloro-4-(chloromethyl)benzene	-CH₂Cl	C₇H₅Cl₃	195.48	~2.8†	21%
(E)-1,2-Dichloro-4-(4-chlorobut-2-en-2-yl)benzene	-C(Cl)=CHCH₂Cl	C₁₀H₈Cl₄	292.00	~3.2†	37%

*Calculated based on atomic masses.
†Estimated via analogous structures.

• Electronic Effects :

  • The ethylsulfanyl group (-S-Et) is electron-donating, enhancing aromatic ring reactivity toward electrophilic substitution compared to the electron-withdrawing methylsulfonyl (-SO₂Me) group in 1,2-Dichloro-4-(methylsulfonyl)benzene .
  • Chloromethyl (-CH₂Cl) and chlorobutenyl substituents (as in ) are moderately electron-withdrawing, reducing ring electron density.

Physical and Analytical Properties

• Lipophilicity :

  • The ethylsulfanyl derivative (estimated logP ~2.5) is more lipophilic than the methylsulfonyl analog (logP 1.85) due to the hydrophobic ethyl chain .
  • Chloromethyl and chlorobutenyl substituents increase logP further (e.g., ~2.8–3.2), aligning with their halogen content .

• Chromatographic Behavior :

  • 1,2-Dichloro-4-(methylsulfonyl)benzene is analyzed via reverse-phase HPLC using a Newcrom R1 column . Similar methods may apply to the ethylsulfanyl analog, though retention times would vary due to differences in polarity.